1-(3-Methoxypropyl)piperidine-4-carboxamide

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 1-(3-methoxypropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C10H20N2O2/c1-14-8-2-5-12-6-3-9(4-7-12)10(11)13/h9H,2-8H2,1H3,(H2,11,13)
• InChI Key: VUAHOFKIFXDIFM-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1CCC(CC1)C(=O)N

Description

1-(3-Methoxypropyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C10H20N2O2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of isonipecotamide (10.6 g, 82.3 mmol), 1-bromo-3-(methyloxy)propane (C. A. Grob and A. Waldner, Helv. Chim. Acta, 1980, 63, 2152–2158., 12.6 g, 82.3 mmol), and potassium carbonate (22.8 g, 165 mmol) in ethanol (60 ml) was refluxed with stirring for 23 h. After cooling to room temperature, the solvent was removed in vacuo. The residue was dissolved in water (500 ml), and the aqueous layer was extracted with dichloromethane (300 ml×13). The combined organic layer was dried over magnesium sulfate, and concentrated in vacuo to give 8.04 g (49%) of the title compound as a white solid.